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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1151948

A Researcher's Guide to Sourcing Amoxicillin
D4

For researchers and scientists engaged in drug development and analytical studies, the
procurement of high-purity, reliable stable isotope-labeled internal standards is paramount.
Amoxicillin D4, a deuterated form of the widely used antibiotic amoxicillin, serves as a critical
internal standard for the accurate quantification of amoxicillin in various biological matrices
through mass spectrometry-based assays. This technical guide provides an in-depth overview
of commercial suppliers of Amoxicillin D4, presents a typical experimental protocol for its use,
and outlines a logical workflow for supplier selection.

Commercial Suppliers of Amoxicillin D4 for
Research

The selection of a suitable commercial supplier for Amoxicillin D4 is a critical first step in
ensuring the accuracy and reproducibility of experimental results. The following table
summarizes key quantitative data from various suppliers to facilitate a comparative analysis for
researchers.
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Purity / ]
. . Available
Supplier Product Name  CAS Number Isotopic .
. Quantities
Enrichment
Cayman o >99% deuterated 1 mg, 5 mg, 10
_ Amoxicillin-d4 2673270-36-3
Chemical forms (d1-d4)[1] mg
Amoxicillin-D4 26787-78-0 99.4% by HPLC; 10 mg, 50 mg,
ESS Chem Co. )
(major) (unlabelled) >98% atom D[2] 100 mg
Amoxicillin-d4 N
LGC Standards ) 2673270-36-3 Not specified 1 mg, 10 mg
(Major)
Clearsynth Amoxicillin-d4 2673270-36-3 Not specified Inquire for details

Simson Pharma

Amoxicillin-D4

2673270-36-3

Certificate of
Analysis
provided[3]

Inquire for details

N/A (unlabelled

Sussex o >95% Isotopic ] ]
Amoxicillin-d4 CAS: 26787-78- ) Inquire for details
Research 0) Enrichment[4]
Chemical purity
o - 95%; Isotopic ) )
Nucleosyn [D4]-Amoxicillin Not specified ) Inquire for details
Enrichment 98%
[5]
o Amoxicillin-d4 » » ) )
Clinivex ) Not specified Not specified Inquire for details
(Major)
MedChemExpres o - N ) )
Amoxicillin-d4 Not specified Not specified Inquire for details
s

Key Experimental Protocol: Quantification of
Amoxicillin in Plasma using Amoxicillin D4 by LC-
MS/MS

The following is a representative protocol for the quantification of amoxicillin in a biological
matrix using Amoxicillin D4 as an internal standard. This method is crucial for
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pharmacokinetic and drug metabolism studies.
1. Preparation of Stock and Working Solutions:

o Amoxicillin D4 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of
Amoxicillin D4 in 1 mL of a 50:50 mixture of acetonitrile and water.

o Amoxicillin D4 Working Solution (10 pg/mL): Dilute the stock solution 1:100 with the 50:50
acetonitrile:water mixture.

 Calibration Standards and Quality Control Samples: Prepare a series of calibration
standards and quality control samples by spiking known concentrations of amoxicillin into
blank plasma. Add the Amoxicillin D4 working solution to all calibration standards, quality
control samples, and unknown samples to achieve a final concentration of 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

e To 100 pL of plasma sample (calibration standard, quality control, or unknown), add 300 pL
of acetonitrile containing the Amoxicillin D4 internal standard.

» Vortex the mixture for 1 minute to precipitate the plasma proteins.
o Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the dried residue in 100 pL of the mobile phase.
3. LC-MS/MS Conditions:

e Liquid Chromatography (LC):

[¢]

Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 um patrticle size).

Mobile Phase A: 0.1% formic acid in water.

[¢]

Mobile Phase B: 0.1% formic acid in acetonitrile.

[e]
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o Gradient Elution: A suitable gradient program to separate amoxicillin from endogenous
plasma components.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 10 pL.
e Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Multiple Reaction Monitoring (MRM) Transitions:

= Amoxicillin: Monitor the transition of the precursor ion (m/z) to a specific product ion
(m/z).

= Amoxicillin D4: Monitor the transition of the deuterated precursor ion (m/z) to its
corresponding product ion (m/z).

o Optimization: Optimize declustering potential, collision energy, and other MS parameters
for maximum signal intensity.

4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of amoxicillin to Amoxicillin D4
against the nominal concentration of the calibration standards.

» Determine the concentration of amoxicillin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Workflow for Selecting a Commercial Supplier of
Amoxicillin D4

The process of selecting a commercial supplier for a critical research reagent like Amoxicillin
D4 involves several logical steps to ensure the quality and suitability of the product for the
intended application. The following diagram illustrates this workflow.
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Phase 1: Initial Screening Phase 2: Detailed Evaluation Phase 3: Final Decision

Click to download full resolution via product page

Caption: Workflow for the selection of a commercial supplier for Amoxicillin D4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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